Cas no 1260018-99-2 (1H-Inden-1-one, 2,3-dihydro-7-(methylsulfinyl)-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-7-(methylsulfinyl)-
• CAS No: 1260018-99-2
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 6619717
• PubChem ID: 119084195
• Update Time: 2023-12-05

1H-Inden-1-one, 2,3-dihydro-7-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-7-(methylsulfinyl)-
• DTXSID701241446
• 1260018-99-2

• Inchi： 1S/C10H10O2S/c1-13(12)9-4-2-3-7-5-6-8(11)10(7)9/h2-4H,5-6H2,1H3
• InChI Key： PYVKVIASYQFCHU-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC2=C1C(CC2)=O)=O

Computed Properties

• Exact Mass: 194.04015073g/mol
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53.4Ų